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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B1658707

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with DL-Isocitric acid trisodium salt. Adherence to

these procedures is vital for ensuring a safe laboratory environment and proper handling of this
chemical.

Hazard Assessment

DL-Isocitric acid trisodium salt is generally not classified as a hazardous substance.[1][2]
However, as with any chemical, it is crucial to handle it with care to minimize exposure. The
primary risks are associated with the inhalation of dust and direct contact with the eyes or skin,

which may cause irritation.[3][4] During combustion, it may emit irritant fumes and toxic carbon
and sodium oxides.[1][2][4]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling DL-Isocitric acid trisodium salt.
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Protection Type Equipment Purpose

Safety glasses with side ]
_ _ _ To prevent eye contact with
Eye Protection shields or chemical splash

I dust or solutions.[2][4]
goggles

] ] To prevent skin contact.
) Chemical-resistant gloves )
Hand Protection Gloves should be inspected

e.g., nitrile
(eg ) before use.[2][4]

] To protect skin and personal
Body Protection Laboratory coat ) o
clothing from contamination.[4]

Recommended when handling

the powder and if dust
) ) NIOSH-approved N95 or P1 o
Respiratory Protection generation is likely. Not
dust mask ] ) )
typically required with

adequate ventilation.[4]

Handling and Storage Procedures

3.1. Engineering Controls:
o Work in a well-ventilated area.[1][3]

o Use a chemical fume hood or provide appropriate exhaust ventilation at places where dust
may be formed.[2][4]

e Ensure an eyewash station is readily accessible.[1]
3.2. Safe Handling Practices:
» Preparation: Before handling, ensure all necessary PPE is worn correctly.

¢ Dispensing: When weighing or transferring the solid material, do so carefully to minimize
dust formation.[2][4]

e Solution Preparation: When dissolving the salt, add it slowly to the solvent to avoid
splashing.
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o General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust.[3] After
handling, wash hands thoroughly with soap and water.[3][4]

3.3. Storage:
» Store in a tightly closed container.

o Keep in a dry and well-ventilated place.[3]

Accidental Release and First Aid Measures

4.1. Spill Response:

Evacuate: If a significant spill occurs, evacuate unnecessary personnel from the area.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, sweep up the material and place it into a suitable, closed
container for disposal.[2][4] Avoid generating dust.[2][4]

Cleaning: Decontaminate the spill area and any affected equipment.

4.2. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[3]

» Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap
and water.[1][2][3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.[1][2]

[3]

Disposal Plan
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Dispose of DL-Isocitric acid trisodium salt and any contaminated materials in accordance
with all applicable local, state, and federal regulations.[1][2] Consider using a licensed
professional waste disposal service for surplus or non-recyclable materials.[2]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of DL-Isocitric
acid trisodium salt.
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Caption: Workflow for Safe Handling of DL-Isocitric Acid Trisodium Salt

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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